4-bromo-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide

• IUPAC Name: 4-bromo-N-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)benzamide
• InChI: InChI=1S/C18H15BrN2O2/c19-14-5-3-11(4-6-14)18(23)20-15-8-12-2-1-7-21-16(22)10-13(9-15)17(12)21/h3-6,8-9H,1-2,7,10H2,(H,20,23)
• InChI Key: KDEUYAAXEJHXLG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C3C(=CC(=C2)NC(=O)C4=CC=C(C=C4)Br)CC(=O)N3C1
• Molecular Formula: C18H15BrN2O2
• DSSTOX Substance ID: DTXSID201320219
• Molecular Weight: 371.2 g/mol
• Solubility: 10.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 898454-39-2

Description

4-bromo-N-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)benzamide is a chemical compound that has been the subject of intense scientific research in recent years. This compound has been found to have a wide range of potential applications in the fields of medicine and biotechnology. In

Scientific Research Applications

Chemical Synthesis and Structural Analysis

The compound has been utilized in the synthesis and structural analysis of various chemical structures. For instance, its structural analogs, such as pyrroloquinolines and derivatives, have been synthesized and analyzed for their crystalline structures, demonstrating its importance in the development of new chemical entities with potential biological activities. The synthesis of these compounds involves various chemical reactions showcasing the compound's versatility in organic chemistry research. Notably, the study by Shishkina et al., 2018 found polymorphic modifications of a related compound, highlighting its potential for developing new therapeutic agents with varied properties.

Biological Activity and Potential Therapeutic Applications

The structural analogs of the compound have shown a range of biological activities, including antibacterial, anti-inflammatory, analgesic, anti-epileptic, and anticancer properties. These activities suggest the compound's potential as a scaffold for developing new drugs. For instance, Ishikawa et al., 1990 synthesized derivatives that demonstrated potent antibacterial activity against gram-positive and gram-negative bacteria, proposing its application in treating systemic infections.